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Compound of Interest

Compound Name: PSB-16133 sodium

Cat. No.: B15570692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-16133 sodium is a potent and selective antagonist of the P2Y4 receptor, a G protein-

coupled receptor activated by uridine-5'-triphosphate (UTP).[1][2] With an IC50 value of 233

nM, PSB-16133 is a valuable tool for studying the physiological and pathological roles of the

P2Y4 receptor.[1][2] It is believed to act as an allosteric antagonist.[1] These application notes

provide detailed protocols for the in vitro characterization of PSB-16133 sodium, focusing on a

fluorescence-based intracellular calcium release assay.

Data Presentation
The following table summarizes the key quantitative data for PSB-16133 sodium.
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Parameter Value
Receptor
Target

Comments Reference

IC50 233 nM
Human P2Y4

Receptor

Determined in a

fluorescence-

based assay

measuring

inhibition of UTP-

induced

intracellular

calcium release

in 1321N1

astrocytoma cells

stably

transfected with

the human P2Y4

receptor.

Mechanism of

Action

Allosteric

Antagonist

(putative)

P2Y4 Receptor

The exact

binding site and

mechanism are

still under

investigation, but

it is suggested to

be an allosteric

inhibitor.

Signaling Pathway
The P2Y4 receptor is a Gq protein-coupled receptor. Upon activation by its endogenous

agonist UTP, the receptor activates Phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored

intracellular calcium (Ca2+). PSB-16133 sodium, as an antagonist, blocks this signaling

cascade.
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Cell Membrane

Cytosol

P2Y4 Receptor Gq ProteinActivates Phospholipase C
(PLC)

Activates PIP2Hydrolyzes

IP3

DAG

Intracellular Ca²⁺
Release

Stimulates

UTP (Agonist)

Activates

PSB-16133
(Antagonist)

Inhibits

1. Seed P2Y4-expressing cells
in 96-well plate

2. Load cells with Fluo-4 AM
(Calcium Indicator)

3. Wash cells to remove
excess dye

4. Incubate with various
concentrations of PSB-16133

5. Measure baseline
fluorescence

6. Add UTP (agonist) and
measure fluorescence change

7. Analyze data to
determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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